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Compound of Interest

Compound Name: (S)-Desmethyl Doxylamine

Cat. No.: B15289076

For Immediate Release

This technical guide provides a comprehensive analysis of the pharmacological activity of (S)-
Desmethyl Doxylamine, a primary metabolite of the first-generation antihistamine,
doxylamine. This document is intended for researchers, scientists, and professionals in drug
development, offering an in-depth look at its presumed mechanism of action, metabolic
pathway, and the experimental protocols required for its characterization.

Executive Summary

Doxylamine is a well-characterized antihistamine that primarily functions as a histamine H1
receptor antagonist with additional anticholinergic properties.[1][2][3][4] It undergoes hepatic
metabolism to form N-desmethyldoxylamine and N,N-didesmethyldoxylamine.[1][2][5][6] While
specific pharmacological data for the (S)-enantiomer of N-desmethyldoxylamine is not
extensively available in public literature, this guide synthesizes information on the parent
compound and general principles of stereoselectivity to project its likely activity. The (S)-
enantiomer of doxylamine is understood to be the more pharmacologically active form,
suggesting that (S)-Desmethyl Doxylamine is also likely the more potent enantiomer of this
metabolite.

Introduction

Doxylamine is widely used for its sedative and anti-allergic effects.[1][2] Its therapeutic actions
and side effects are attributed to its interaction with histamine H1 and muscarinic acetylcholine
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receptors.[1][2][3][4] The metabolism of doxylamine is a critical aspect of its overall
pharmacological profile, leading to the formation of active metabolites such as N-
desmethyldoxylamine.[1][2][5][6] Understanding the specific activity of the (S)-enantiomer of
this metabolite is crucial for a complete comprehension of doxylamine's in vivo effects.

Metabolism of Doxylamine

Doxylamine is metabolized in the liver primarily by cytochrome P450 enzymes, specifically
CYP2D6, CYP1A2, and CYP2C9.[1][2] The main metabolic pathway involves N-dealkylation,
resulting in the formation of N-desmethyldoxylamine and subsequently N,N-
didesmethyldoxylamine.[1][2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

